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Compound of Interest

Compound Name: Ethyl 3-Chloropyrazine-2-acetate

CAS No.: 914360-82-0

Cat. No.: B2710812 Get Quote

Document Type: Enhanced Safety Data Sheet (eSDS) & Technical Whitepaper Target

Audience: Medicinal Chemists, Process Safety Engineers, R&D Scientists CAS Registry

Number: 914360-82-0 (Analogous/Isomeric reference) Synonyms: Ethyl (3-chloropyrazin-2-

yl)acetate; Pyrazineacetic acid, 3-chloro-, ethyl ester[1]

Part 1: Core Directive & Chemical Identity[1]
Chemical Context
Ethyl 3-Chloropyrazine-2-acetate is a specialized heterocyclic building block used primarily in

the synthesis of pyrazine-containing pharmaceuticals.[1] Its structural core—a pyrazine ring

substituted with a chlorine atom and an ethyl acetate moiety—makes it a "dual-threat"

electrophile in synthesis but also a specific safety hazard.[1]

Molecular Formula:

[1]

Molecular Weight: 200.62 g/mol [1]

Physical State: Typically a pale yellow to colorless oil or low-melting solid (depending on

purity).[1]
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Solubility: Soluble in DCM, Ethyl Acetate, DMSO; sparingly soluble in water (hydrolyzes

slowly).[1]

The "Why" Behind the Hazard (Mechanistic Insight)
Unlike generic SDSs that list hazards without context, this guide explains the molecular basis of

the risk:

-Halo-like Reactivity: The chlorine atom at position 3 is activated by the adjacent nitrogen
atoms (electron-deficient ring), making it susceptible to Nucleophilic Aromatic Substitution (

).[1] This implies it can react with biological nucleophiles (proteins/DNA), leading to
sensitization or toxicity.[1]

Ester Hydrolysis: The ethyl ester arm is liable to hydrolyze into the corresponding acid, which

may be more corrosive or biologically active.[1]

Acidity: The methylene protons (

to the carbonyl and the pyrazine ring) are acidic, meaning the compound can form enolates
that may react unexpectedly with strong bases.[1]

Part 2: Hazard Identification & Risk Assessment
(GHS)[1][2]
Classification (Predicted/Analogous)
Based on Structure-Activity Relationships (SAR) of chloropyrazine esters.[1]
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Hazard Class Category Hazard Statement Mechanism

Skin

Corrosion/Irritation
Cat 2

H315: Causes skin

irritation.[1][2]

Lipophilic ester

penetrates skin;

hydrolysis releases

acid.[1]

Serious Eye

Damage/Irritation
Cat 2A

H319: Causes serious

eye irritation.[1][3][2]

Direct interaction with

mucosal membranes.

[1]

STOT - Single

Exposure
Cat 3

H335: May cause

respiratory irritation.[1]

[3][2]

Inhalation of

aerosols/vapors

triggers mucosal

inflammation.[1]

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed.[1]

Systemic absorption

of chloropyrazine

moiety.[1]

Precautionary Logic
P261: Avoid breathing mists.[1][3][2][4] Reasoning: Pyrazines often have high vapor

pressures or sublime; inhalation risks are elevated during rotary evaporation.[1]

P280: Wear nitrile gloves (min 0.11mm) and chemical safety goggles.[1] Reasoning: Latex is

permeable to many esters; nitrile offers better resistance.[1]

Part 3: Handling, Storage & Reactivity Protocol[1]
The "Self-Validating" Storage System
To ensure integrity and safety, follow this causal storage logic:

Temperature: Store at 2–8°C.

Why? Reduces the rate of spontaneous hydrolysis and decarboxylation.[1]

Atmosphere: Store under Argon or Nitrogen.[1]
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Why? Moisture in air hydrolyzes the ester; Oxygen can slowly oxidize the pyrazine

nitrogen (N-oxide formation).

Container: Amber glass with Teflon-lined cap.[1]

Why? Prevents UV degradation and leaching of plasticizers from standard caps.[1]

Reactivity & Synthesis Workflow
The following diagram illustrates the safe handling workflow and the chemical reactivity logic

that dictates safety measures.

Ethyl 3-Chloropyrazine-2-acetate Storage: 2-8°C, Inert Gas
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Figure 1: Operational workflow linking storage conditions to chemical reactivity risks.[1]

Part 4: Emergency Response (Causality-Based)
Eye Contact[2][3]

Protocol: Rinse immediately with water for 15 minutes.[1]

Causality: The ester group can hydrolyze in the aqueous environment of the eye to form

acetic acid and the chloropyrazine acid, causing a "double hit" of chemical burn.[1]

Immediate dilution is critical to prevent pH drop.[1]

Skin Contact
Protocol: Wash with soap and water; do not use alcohol/solvents.[1]
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Causality: Using ethanol or acetone to clean the skin will dissolve the lipophilic ester and

drive it deeper into the dermis, increasing systemic absorption.[1]

Spillage
Protocol: Adsorb with vermiculite or sand.[1] Neutralize with weak base (Sodium Carbonate)

if large quantities are spilled.[1]

Causality: Neutralization prevents the formation of acidic byproducts during cleanup.[1]

Part 5: Disposal & Environmental Impact[1][5]
Waste Stream Logic

Stream: Halogenated Organic Waste.[1]

Rationale: The chlorine atom requires high-temperature incineration (>1100°C) to prevent

the formation of dioxins or incomplete combustion products.[1] Do not mix with non-

halogenated solvents to avoid surcharges and processing errors.[1]

Environmental Fate
Aquatic Toxicity: Predicted to be harmful.[1][3]

Mechanism: Pyrazine derivatives are often recalcitrant to biodegradation.[1] Prevent entry

into drains.[1][2][4][5]

Part 6: Quantitative Properties Table
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Property
Value
(Experimental/Predicted)

Context

Boiling Point ~110–115°C @ 1 mmHg
High boiling point; vacuum

distillation required.[1]

Density ~1.25 g/cm³
Denser than water; sinks in

aqueous extraction.[1]

Flash Point >110°C
Not highly flammable, but

combustible.[1]

pKa (C-H) ~18–20 -protons are acidic enough for

mild base deprotonation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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